Cas no 80918-66-7 ((S)-3-Piperidinamine)

(S)-3-Piperidinamine is a chiral amine derivative of piperidine, serving as a valuable intermediate in pharmaceutical and organic synthesis. Its stereospecific (S)-configuration makes it particularly useful for enantioselective reactions and the development of biologically active compounds. The compound’s rigid piperidine scaffold enhances structural stability, while the primary amine group offers versatile reactivity for derivatization, such as amide formation or reductive amination. (S)-3-Piperidinamine is commonly employed in the synthesis of receptor ligands, catalysts, and agrochemicals. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.

(S)-3-Piperidinamine structure

Product Name:(S)-3-Piperidinamine

CAS No:80918-66-7

MF:C₅H₁₂N₂

MW:100.162180900574

MDL:MFCD03093370

CID:60274

PubChem ID:855017

Update Time:2025-06-07

(S)-3-Piperidinamine Chemical and Physical Properties

Names and Identifiers

- (S)-3-Aminopiperidine
- (S)-Piperidin-3-amine
- NULL
- (3S)-3-piperidinamine
- (RS)-3-aminopiperidine
- (S)-3-AminopiperidineDihydrochloride
- (S)-Piperidin-3-Ylamine Dihydrochloride
- [3]Piperidylamin
- [3]piperidylamine
- 3-amino-dihydropyridine
- 3-aminopiperidine
- m-aminopiperidine
- 3-Piperidinamine,(S)-
- (3S)-3-Aminopiperidine
- (S)-3-Piperidinamine
- S-3-Aminopiperidine
- SCHEMBL907696
- A840006
- C13585
- AM20090507
- AKOS015854521
- ?-Hydroxybenzylphosphinic Acid Sodium Salt
- AS-57627
- DTXSID40357621
- PEUGKEHLRUVPAN-YFKPBYRVSA-N
- 80918-66-7
- 3-(s)-amino-piperidine
- MFCD03093370
- CS-0310189
- J-502519
- (3S)-piperidin-3-amine
- EN300-192973
- (3S)-3-Piperidinamine (ACI)
- 3-Piperidinamine, (S)- (ZCI)
- (S)-(-)-3-Aminopiperidine
- MDL： MFCD03093370
- Inchi： 1S/C5H12N2/c6-5-2-1-3-7-4-5/h5,7H,1-4,6H2/t5-/m0/s1
- InChI Key： PEUGKEHLRUVPAN-YFKPBYRVSA-N
- SMILES： N[C@@H]1CNCCC1

Computed Properties

Exact Mass: 100.10000
Monoisotopic Mass: 100.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 54
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38A^2
XLogP3: -0.6

Experimental Properties

Density: 0.91
Boiling Point: 157.9°C at 760 mmHg
Flash Point: 52.7°C
Refractive Index: 1.456
PSA: 38.05000
LogP: 0.72620
Vapor Pressure: 2.7±0.3 mmHg at 25°C

(S)-3-Piperidinamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： 24/25
Hazardous Material Identification：
Storage Condition：Store at 4°C,-4At ℃Store…Better

(S)-3-Piperidinamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM179285-5g	(S)-3-Aminopiperidine	80918-66-7	95%	5g	$720	2023-01-09
Chemenu	CM179285-5g	(S)-3-Aminopiperidine	80918-66-7	95%	5g	$449	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S76430-50mg	(3S)-piperidin-3-amine	80918-66-7		50mg	¥318.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S76430-250mg	(3S)-piperidin-3-amine	80918-66-7		250mg	¥948.0	2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S838905-250mg	(S)-Piperidin-3-amine	80918-66-7	95%	250mg	687.00	2021-05-17
abcr	AB237845-1 g	(S)-3-Aminopiperidine, 97%; .	80918-66-7	97%	1 g	€229.00	2023-07-20
abcr	AB237845-5 g	(S)-3-Aminopiperidine, 97%; .	80918-66-7	97%	5 g	€603.00	2023-07-20
TRC	P556210-250mg	(S)-3-Piperidinamine	80918-66-7		250mg	$ 115.00	2023-04-16
TRC	P556210-500mg	(S)-3-Piperidinamine	80918-66-7		500mg	$ 207.00	2023-04-16
TRC	P556210-1g	(S)-3-Piperidinamine	80918-66-7		1g	$ 325.00	2022-06-03

(S)-3-Piperidinamine Production Method

Production Method 1

3184-13-2

80918-66-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 5.5 h, 0 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt

Reference

Tricyclic pharmacophore-based molecules as novel integrin αvβ3 antagonists. Part IV: Preliminary control of αvβ3 selectivity by meta-oriented substitution

Kubota, Dai; Ishikawa, Minoru; Ishikawa, Midori; Yahata, Naokazu; Murakami, Shoichi; et al, Bioorganic & Medicinal Chemistry, 2006, 14(12), 4158-4181

Production Method 2

70-26-8

80918-66-7

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol
1.2 -
1.3 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran

Reference

Synthesis of potent αvβ3/αIIbβ3 dual antagonists tricyclic pharmacophore-based molecules and their selectivity control

Ishikawa, Minoru; Kubota, Dai; Ajito, Keiichi, Yuki Gosei Kagaku Kyokaishi, 2008, 66(11), 1093-1104

Production Method 3

42538-31-8

80918-66-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 15 min, 0 °C; 15 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

Novel chiral derivatizing agents for 1H NMR determination of enantiomeric purities of carboxylic acids

Wada, Koji; Goto, Mizuko; Yamashita, Hiroshi; Nagasawa, Kazuo, Heterocycles, 2017, 94(5), 964-978

Production Method 4

34294-79-6

80918-66-7

Reaction Conditions

Reference

Preparation and testing of 1-cyclopropyl-7-[(3-aminoalkyl)-3-piperidinyl]-4-quinolone-3-carboxylic acids as antibacterials

, European Patent Organization, , ,

(S)-3-Piperidinamine Raw materials

(S)-3-Piperidinamine Preparation Products

(S)-3-Piperidinamine (80918-66-7)

(S)-3-Piperidinamine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:80918-66-7)(S)-3-Aminopiperidine

Order Number:sfd5594

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

80918-66-7 ((S)-3-Piperidinamine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:80918-66-7)(S)-3-Aminopiperidine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry